Cas no 93982-96-8 (N,N'-Diphenylguanidine monohydrobromide)

• Product Name: N,N'-Diphenylguanidine monohydrobromide
• CAS No: 93982-96-8
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• MDL: MFCD23381585
• CID: 61674
• PubChem ID: 3023220
• Update Time: 2025-05-19

N,N'-Diphenylguanidine monohydrobromide Chemical and Physical Properties

Names and Identifiers

• 1,3-Diphenylguanidine hydrobromide
• 1,2-Diphenylguanidine hydrobromide
• N,N'-Diphenylguanidine monohydrobromide
• 1,1-diphenylguanidine,hydrobromide
• DIPHENYLGUANIDINE HYDROBROMIDE
• N,N'-Diphenylguanidine Hydrobromide
• N,N-Diphenylguanidine MonohydrobroMide
• Guanidine, N,N'-diphenyl-, monohydrobromide
• N,N'-Diphenyl-Guanidine Hydrobromide
• SY033456
• AK113941
• AX8142331
• ST24026764
• N,N'-Diphenylguanidine--hydrogen bromide (1/1)
• Guanidine, N,N′-diphenyl-, monohydrobromide (9CI)
• N,N′-Diphenylguanidine hydrobromide
• SCHEMBL473887
• MFCD04038163
• CHEMBL556117
• 1,2-diphenylguanidine;hydrobromide
• W-100221
• 93982-96-8
• AKOS016009713
• NS00091787
• LS-14201
• EINECS 301-283-6
• CS-0156103
• DSESGJJGBBAHNW-UHFFFAOYSA-N
• AC8406
• DTXSID00916733

• MDL： MFCD23381585
• Inchi： 1S/C13H13N3.BrH/c14-13(15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12;/h1-10H,(H3,14,15,16);1H
• InChI Key： DSESGJJGBBAHNW-UHFFFAOYSA-N
• SMILES： Br.N=C(NC1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.03700
• Monoisotopic Mass: 291.03711
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 50.4

Experimental Properties

• Color/Form: powder
• Melting Point: 157-163°C
• Boiling Point: 364.3°C at 760 mmHg
• Flash Point: 174.1 °C
• PSA: 47.91000
• LogP: 4.34920
• Solubility: Not determined
• Vapor Pressure: No data available

N,N'-Diphenylguanidine monohydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on N,N'-Diphenylguanidine monohydrobromide

Comprehensive Overview of N,N'-Diphenylguanidine Monohydrobromide (CAS No. 93982-96-8): Properties, Applications, and Industry Insights

N,N'-Diphenylguanidine monohydrobromide (CAS 93982-96-8) is a specialized organic compound widely recognized for its role as an accelerator in polymer chemistry and industrial applications. This white to off-white crystalline powder, with a molecular formula of C₁₃H₁₃N₃·HBr, has garnered attention due to its unique chemical reactivity and thermal stability. As industries increasingly prioritize sustainable materials and high-performance additives, this compound has become a subject of research for optimizing processes like rubber vulcanization and adhesive formulations.

One of the most searched questions about N,N'-Diphenylguanidine monohydrobromide revolves around its mechanism of action in polymer networks. Studies confirm it acts as a secondary accelerator, synergizing with primary accelerators like thiazoles to enhance cross-linking efficiency. This property makes it invaluable in tire manufacturing, where faster curing times and improved elasticity are critical. Recent trends in green chemistry have also explored its potential in bio-based rubber systems, aligning with global demands for eco-friendly production.

The thermal decomposition behavior of CAS 93982-96-8 is another hot topic, particularly for researchers investigating high-temperature applications. Its stability up to 150°C ensures reliability in automotive seals and industrial gaskets. Furthermore, its solubility profile (soluble in polar solvents like ethanol but insoluble in water) enables precise formulation control, a key consideration for coatings and encapsulation technologies.

In the context of supply chain optimization, N,N'-Diphenylguanidine monohydrobromide faces challenges related to raw material sourcing. With benzene derivatives being essential precursors, fluctuations in petrochemical markets impact its production. However, advancements in catalytic synthesis methods have improved yield efficiency, addressing concerns about cost-effectiveness.

From a safety standpoint, proper handling guidelines emphasize dust control and ventilation during industrial use. While not classified as hazardous under major regulatory frameworks, its bromide content warrants attention in waste management protocols. Innovations in closed-loop recycling systems are being tested to minimize environmental footprint.

Emerging applications in electronics, such as conductive adhesives for flexible circuits, highlight the compound’s versatility. Researchers are also evaluating its antioxidant properties in polymer degradation prevention, a niche yet growing area tied to longevity of materials.

For laboratories and manufacturers, analytical methods like HPLC and FTIR spectroscopy are recommended for purity verification. The compound’s melting point (≈178–182°C) serves as a critical QC parameter. As digitalization transforms chemical procurement, platforms now offer batch-specific certificates and real-time tracking for CAS 93982-96-8.

In summary, N,N'-Diphenylguanidine monohydrobromide exemplifies how niche chemicals drive innovation across sectors. Its balance of performance, adaptability, and regulatory compliance positions it as a staple in advanced material science, with ongoing research unlocking new potentials.